N-(2-methoxy-4-nitrophenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H10N2O4S/c1-18-10-7-8(14(16)17)4-5-9(10)13-12(15)11-3-2-6-19-11/h2-7H,1H3,(H,13,15)
• InChI Key: MJBYEKKDRARMGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=CS2
• Molecular Formula: C12H10N2O4S
• Molecular Weight: 278.29 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-thiophenecarboxamide, commonly known as MNPA, is a chemical compound used in scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in the regulation of glucose and lipid metabolism.

Scientific Research Applications

MNPA has been extensively used in scientific research to study the role of N-(2-methoxy-4-nitrophenyl)-2-thiophenecarboxamide in various diseases such as diabetes, obesity, and cancer. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. MNPA has also been used to study the role of N-(2-methoxy-4-nitrophenyl)-2-thiophenecarboxamide in cancer cell growth and metastasis.

Mechanism of Action

MNPA inhibits N-(2-methoxy-4-nitrophenyl)-2-thiophenecarboxamide by binding to its active site and preventing it from dephosphorylating its substrates. This leads to an increase in insulin signaling and glucose uptake in cells, resulting in improved glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects:
MNPA has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. It has also been shown to inhibit cancer cell growth and metastasis. MNPA has no significant effects on body weight or food intake.

Advantages and Limitations for Lab Experiments

One of the major advantages of MNPA is its high potency and selectivity for N-(2-methoxy-4-nitrophenyl)-2-thiophenecarboxamide. It is also stable and easy to synthesize. However, MNPA has limited solubility in water, which may limit its use in certain experiments. Additionally, MNPA has not been extensively tested in humans, and its safety and efficacy in humans are not known.

Future Directions

MNPA has potential applications in the development of novel therapies for diabetes, obesity, and cancer. Future research should focus on optimizing the synthesis method of MNPA to improve its solubility and bioavailability. Additionally, more studies are needed to investigate the safety and efficacy of MNPA in humans. Finally, MNPA may have potential applications in other diseases such as neurodegenerative disorders and autoimmune diseases, which should be explored in future research.

Synthesis Methods

MNPA can be synthesized by reacting 2-methoxy-4-nitroaniline with thiophene-2-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure MNPA.